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Introduction

Disperse Red 153 is a monoazo disperse dye recognized for its bright, yellowish-red hue and
is primarily utilized in the dyeing and printing of hydrophobic fibers.[1][2] Its principal application
lies in coloring polyester, acetate, and polyamide fibers, where it demonstrates good dyeing
performance and fastness properties.[1][3] In recent years, the application of disperse dyes,
including Disperse Red 153, has expanded to digital textile printing, particularly in inkjet
systems, due to the growing demand for customized and short-run fabric production. These
water-based inkjet inks offer environmental advantages by reducing volatile organic compound
(VOC) emissions.

This document provides detailed application notes and experimental protocols for the utilization
of Disperse Red 153 in ink formulations for printing, with a focus on inkjet applications for
polyester substrates.

Physicochemical Properties of Disperse Red 153
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Property Value Reference
C.l. Name Disperse Red 153 [1]
CAS Number 78564-87-1 [1]
Molecular Formula C19H17CI2NsS [1]
Molecular Weight 418.34 g/mol [1]
Appearance Deep red powder [1]
Solubility Soluble in acetone, chloroform, o

and DMF

Application in Ink Formulations

Disperse Red 153 is suitable for the formulation of water-based disperse inkjet inks intended
for printing on synthetic fabrics like polyester.[4] The core of a stable and effective disperse dye
ink is the fine dispersion of the dye particles in an agueous medium. This is achieved through a
combination of milling to reduce particle size and the use of appropriate dispersing agents and
other additives.

A typical water-based inkjet ink formulation containing a disperse dye comprises the following
components:

Disperse Dye: The colorant, in this case, Disperse Red 153.

o Dispersing Agent: To ensure the stability of the dye particles in the aqueous medium and
prevent agglomeration.

¢ Humectant: To prevent the ink from drying in the printer nozzles. Common humectants
include glycols.

o Co-solvent: To improve the solubility of the dye and adjust the viscosity and surface tension
of the ink.

» pH Buffer: To maintain a stable pH, which is crucial for the performance of the dispersing
agent and overall ink stability.
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» Biocide: To prevent microbial growth in the ink.
o Deionized Water: As the primary solvent.

Quantitative Data Summary

The performance of a printing ink is determined by its physical properties and the fastness of
the resulting print. Below are tables summarizing key quantitative data for disperse dye-based
inks and the fastness properties of Disperse Red 153.

Table 1: Typical Physical Properties of Disperse Dye Inkjet Inks

Significance for Inkjet

Parameter Typical Range o
Printing
) ) Affects droplet formation and
Viscosity (at 25°C) 2-20cP o
jetting performance.
Influences droplet formation,
Surface Tension 20 - 50 mN/m substrate wetting, and dot
gain.
Affects dispersion stability and
pH 7-9 compatibility with printer
components.
) ) Crucial to prevent nozzle
Particle Size <200 nm

clogging.[5]

Table 2: Fastness Properties of Disperse Red 153 on Polyester
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Fastness Test Rating (ISO 105)
Light Fastness 5-6

Washing Fastness (Staining) 4-5

Washing Fastness (Change in Shade) 4-5

Sublimation Fastness 4

Rubbing Fastness (Dry) 4

Rubbing Fastness (Wet) 3-4

Experimental Protocols
Protocol 1: Preparation of a Disperse Red 153 Inkjet Ink

This protocol describes a general procedure for preparing a water-based inkjet ink containing
Disperse Red 153. The exact proportions of the components may require optimization based
on the specific printing system and substrate.

Materials:

Disperse Red 153 dye powder

» Dispersing agent (e.g., a polymeric dispersant)

e Humectant (e.g., ethylene glycol, diethylene glycol)
o Co-solvent (e.g., glycerol)

e pH buffer (e.g., triethanolamine)

» Biocide

o Deionized water

e Milling media (e.g., zirconia beads)

» High-speed disperser or ball mill
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« Filtration system (e.g., syringe filters with pore size < 0.45 pm)
Procedure:

o Premix Preparation: In a suitable vessel, combine the dispersing agent, humectant, co-
solvent, pH buffer, biocide, and a portion of the deionized water. Stir until all components are
fully dissolved.

e Dye Dispersion: While stirring the premix, gradually add the Disperse Red 153 powder.
Continue stirring until a homogenous slurry is formed.

« Milling: Transfer the slurry to a high-speed disperser or ball mill containing the milling media.
Mill the dispersion until the desired patrticle size (typically below 200 nm) is achieved. Monitor
the particle size distribution periodically using a particle size analyzer.

e Let-down and Final Formulation: After milling, separate the dispersion from the milling media.
Add the remaining deionized water to adjust the ink to its final concentration and viscosity.
Stir gently to ensure homogeneity.

« Filtration: Filter the final ink formulation through a series of filters, with the final filter having a
pore size of 0.45 um or smaller to remove any remaining large particles or agglomerates.

o Characterization: Measure the physical properties of the ink, including viscosity, surface
tension, pH, and patrticle size, to ensure they meet the specifications for the intended inkjet
printer.

Protocol 2: Inkjet Printing on Polyester Fabric

This protocol outlines the steps for printing the prepared Disperse Red 153 ink onto a
polyester fabric.

Materials:
o Prepared Disperse Red 153 inkjet ink
o Polyester fabric

« Inkjet printer compatible with disperse dye inks

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://www.benchchem.com/product/b13743713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13743713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Heat press or steamer

e Washing equipment

Procedure:

Fabric Preparation: Ensure the polyester fabric is clean, dry, and free from any impurities or
finishing agents that may interfere with ink absorption.

Printing: Load the Disperse Red 153 ink into the appropriate cartridge of the inkjet printer.
Print the desired design onto the polyester fabric.

Drying: Allow the printed fabric to air dry completely or use a low-temperature setting on a
heat press to gently dry the ink.

Fixation: The printed dye must be fixed to the polyester fibers. This is typically achieved
through one of the following methods:

o Thermosol Fixation: Pass the printed fabric through a hot air oven at a high temperature
(e.g., 180-210°C) for a specified time (e.g., 60-90 seconds).

o Steaming: Treat the printed fabric with high-temperature steam (e.g., 170-180°C) for a set
duration (e.g., 5-10 minutes).

» Washing: After fixation, the fabric needs to be washed to remove any unfixed dye and
auxiliary chemicals. This typically involves a reduction clearing process followed by rinsing
and drying.

Rinse the fabric in cold water.

[¢]

[¢]

Wash in a solution containing a reducing agent (e.g., sodium hydrosulfite) and an alkali at
an elevated temperature.

o

Rinse thoroughly with hot and then cold water.

[e]

Dry the fabric.
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Visualizations

Below are diagrams illustrating the key workflows in the application of Disperse Red 153 in ink
formulations.

Quality Control
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Caption: Workflow for the formulation and application of Disperse Red 153 inkjet ink.
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Caption: Logical relationships between ink components, properties, and print performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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